Cas no 1361499-91-3 (2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid)

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid is a specialized pyridine derivative with a unique structural framework, combining an aminomethyl group, a difluoromethyl substituent, and an acetic acid moiety. Its distinct chemical architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the aminomethyl and acetic acid functionalities offer versatile reactivity for further derivatization. This compound is well-suited for applications requiring precise molecular modifications, such as drug discovery or crop protection agents. Its high purity and well-defined structure ensure consistent performance in synthetic pathways.

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid structure

1361499-91-3 structure

Product Name:2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

CAS No:1361499-91-3

MF:C₁₀H₁₂F₂N₂O₂

MW:230.211289405823

CID:4932901

Update Time:2025-06-12

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid
- Inchi： 1S/C10H12F2N2O2/c1-5-2-7(10(11)12)6(3-9(15)16)8(4-13)14-5/h2,10H,3-4,13H2,1H3,(H,15,16)
- InChI Key： GZAOYIAJYSEDKU-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N=C(CN)C=1CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 251
XLogP3: -2.1
Topological Polar Surface Area: 76.2

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022000211-500mg	2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid	1361499-91-3	97%	500mg	$931.00	2022-04-03
Alichem	A022000211-1g	2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid	1361499-91-3	97%	1g	$1,663.20	2022-04-03

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361499-91-3)

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361499-91-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development, particularly in the areas of neurology and oncology.

The molecular structure of 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid includes a pyridine ring, an aminomethyl group, a difluoromethyl substituent, and a methyl group. These functional groups contribute to the compound's chemical reactivity and biological activity. The presence of the difluoromethyl group is particularly noteworthy, as it can influence the compound's metabolic stability and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of certain enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for the development of therapeutic agents targeting neurological disorders.

In addition to its neuroprotective properties, 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways that are often dysregulated in cancer cells.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. These synthetic strategies not only enhance the efficiency of the production process but also allow for the preparation of structurally related analogs for further biological evaluation.

The physicochemical properties of 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid, such as solubility, stability, and bioavailability, have been extensively characterized. These properties are crucial for understanding the compound's behavior in biological systems and for optimizing its formulation for pharmaceutical applications. For example, the compound's solubility in aqueous media can be improved through various techniques, such as salt formation or the use of solubilizing agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1361499-91-3) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in various medical conditions.